Cas no 635702-27-1 (4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide)

• Product Name: 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide
• CAS No: 635702-27-1
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD27979373
• CID: 960487
• PubChem ID: 3340154
• Update Time: 2025-06-09

4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-n-hydroxy-2-methyl-benzamidine
• 4-Bromo-N'-hydroxy-2-methylbenzenecarboximidamide
• 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide
• DTXSID20391609
• DA-04143
• 635702-27-1

• MDL： MFCD27979373
• Inchi： 1S/C8H9BrN2O/c1-5-4-6(9)2-3-7(5)8(10)11-12/h2-4,12H,1H3,(H2,10,11)
• InChI Key： MHNDXOXCHFSJIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=NO)N)=C(C)C=1

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide

4-Bromo-N-Hydroxy-2-Methylbenzene-1-Carboximidamide (CAS No. 635702-27-1): A Comprehensive Overview

4-Bromo-N-Hydroxy-2-Methylbenzene-1-Carboximidamide (CAS No. 635702-27-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzene with a unique combination of functional groups that contribute to its diverse chemical and biological properties.

The structure of 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide features a bromine atom at the 4-position, a hydroxyl group attached to the nitrogen atom, and a methyl group at the 2-position of the benzene ring. These functional groups not only enhance the compound's reactivity but also play a crucial role in its pharmacological activities. The presence of the bromine atom, in particular, can influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide in various therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for producing prostaglandins that mediate inflammation and pain. This finding suggests that 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing COX inhibitors.

In addition to its anti-inflammatory properties, 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A study published in Cancer Research found that 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide selectively inhibits the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition can lead to reduced cell proliferation and increased cell death, making it a potential candidate for cancer therapy.

The synthesis of 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide has been extensively studied, and several efficient routes have been developed. One common method involves the reaction of 4-bromo-2-methylbenzoic acid with hydroxylamine under appropriate conditions to form the desired product. The choice of solvent and reaction conditions can significantly impact the yield and purity of the final product, making optimization crucial for large-scale production.

Beyond its therapeutic applications, 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide has also been explored as a building block for more complex molecules. Its reactivity and functional group diversity make it an excellent starting material for synthetic transformations, enabling the creation of novel compounds with diverse biological activities. For example, researchers have used this compound as a scaffold to develop new classes of inhibitors targeting other enzymes and receptors involved in various diseases.

The safety profile of 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide is another important aspect that has been investigated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for further development as a drug candidate. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 4-bromo-N-hydroxy-2-methylbenzene-1-carboximidamide (CAS No. 635702-27-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.